Cas no 1396673-40-7 (2-(2-chlorophenyl)-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylacetamide)

• Product Name: 2-(2-chlorophenyl)-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylacetamide
• CAS No: 1396673-40-7
• MF: C₁₆H₁₇ClN₄O
• MW: 316.785382032394
• CID: 6156765
• PubChem ID: 71794923
• Update Time: 2025-05-21

2-(2-chlorophenyl)-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylacetamide
• F6257-2844
• CHEMBL3439984
• 1396673-40-7
• AKOS024545664
• 2-(2-chlorophenyl)-N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)acetamide
• 2-(2-chlorophenyl)-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide
• 2-(2-chlorophenyl)-N-(6-pyrrolidin-1-ylpyrimidin-4-yl)acetamide

• Inchi： 1S/C16H17ClN4O/c17-13-6-2-1-5-12(13)9-16(22)20-14-10-15(19-11-18-14)21-7-3-4-8-21/h1-2,5-6,10-11H,3-4,7-9H2,(H,18,19,20,22)
• InChI Key： YHALDYDBKUXNCX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NC1=CC(=NC=N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 316.1090889g/mol
• Monoisotopic Mass: 316.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chlorophenyl)-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylacetamide

2-(2-Chlorophenyl)-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylacetamide: A Comprehensive Overview

The compound with CAS No. 1396673-40-7, known as 2-(2-chlorophenyl)-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylacetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrimidine ring system, a pyrrolidine moiety, and a chlorophenyl group. The integration of these structural elements contributes to its potential biological activity and therapeutic applications.

The synthesis of 2-(2-chlorophenyl)-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylacetamide involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and acylation steps. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and improved purity. These developments are crucial for scaling up the synthesis of this compound for preclinical and clinical studies.

From a pharmacological perspective, this compound exhibits promising activity in various biological assays. Studies have demonstrated its potential as a modulator of key cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, research has shown that it can inhibit specific enzymes associated with inflammatory responses, making it a potential candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Moreover, the incorporation of the pyrrolidine group in the structure of 2-(2-chlorophenyl)-N-6-(pyrrolidin-1-yl)pyrimidin-4-ylacetamide enhances its bioavailability and pharmacokinetic properties. This feature is critical for ensuring that the compound can effectively reach target tissues and exert its therapeutic effects without causing significant systemic toxicity. Recent studies have also explored its potential as an anticancer agent, with findings indicating selective cytotoxicity against various cancer cell lines.

In terms of structural analysis, the compound's pyrimidine ring plays a pivotal role in its interactions with biological targets. The chlorophenyl group introduces additional electronic effects and hydrophobicity, which can influence binding affinity and selectivity. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to elucidate the binding modes of this compound with its target proteins. These insights are invaluable for guiding further optimization efforts aimed at improving efficacy and reducing off-target effects.

The development of 2-(2-chlorophenyl)-N-6-(pyrrolidin-1-y)l)pyrimidin